Cas no 100953-18-2 (Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-)
100953-18-2 structure
Product Name:Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
CAS No:100953-18-2
MF:C12H10O4
MW:218.205403804779
CID:1127740
Update Time:2024-07-27
Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
- Acetaldehyde, 2-[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
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- Inchi: 1S/C12H10O4/c1-8-6-12(14)16-11-7-9(15-5-4-13)2-3-10(8)11/h2-4,6-7H,5H2,1H3
- InChI Key: YNLRFNYCXZLVGW-UHFFFAOYSA-N
- SMILES: C(=O)COC1=CC=C2C(=C1)OC(=O)C=C2C
Computed Properties
- Exact Mass: 218.0579
Experimental Properties
- Density: 1.261±0.06 g/cm3(Predicted)
- Melting Point: 150-152 °C(Solv: xylene (1330-20-7))
- Boiling Point: 406.9±45.0 °C(Predicted)
- PSA: 52.6
Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
100953-18-2 (Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-) Related Products
- 2555-28-4(4-Methylherniarin)
- 90-33-5(4-Methylumbelliferone)
- 2107-77-9(4-Methyldaphnetin)
- 2373-31-1(6-Hydroxy-4-methylcoumarin)
- 529-84-0(4-Methylesculetin)
- 607-71-6(4-Methylcoumarin)
- 2747-05-9(4-Methylumbelliferyl acetate)
- 484-12-8(Osthole)
- 87-05-8(7-Ethoxy-4-methylcoumarin)
- 2107-76-8(5,7-Dihydroxy-4-methylcoumarin)
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